Cas no 175210-67-0 (methyl 2-(3-amino-2-oxo-1-pyridyl)acetate)

• Product Name: methyl 2-(3-amino-2-oxo-1-pyridyl)acetate
• CAS No: 175210-67-0
• MF: C₈H₁₀N₂O₃
• MW: 182.176601886749
• CID: 2118269
• PubChem ID: 18690858
• Update Time: 2025-11-02

methyl 2-(3-amino-2-oxo-1-pyridyl)acetate Chemical and Physical Properties

Names and Identifiers

• 3-amino-2-oxo-1(2H)-Pyridineacetic acid methyl ester
• methyl 2-(3-amino-2-oxopyridin-1-yl)acetate
• 3-amino-2-oxo-1(2H)-Pyridineacetic methyl ester
• Methyl (3-amino-2-oxopyridin-1(2H)-yl)acetate
• AB1004543
• methyl 2-(3-amino-2-oxo-1,2-dihydropyridin-1-yl)acetate
• Methyl (3-amino-2-oxo-1(2H)-pyridinyl)acetate, AldrichCPR
• methyl 2-(3-amino-2-oxo-1-pyridyl)acetate

• Inchi： 1S/C8H10N2O3/c1-13-7(11)5-10-4-2-3-6(9)8(10)12/h2-4H,5,9H2,1H3
• InChI Key： AVTCVMQZWVXNJF-UHFFFAOYSA-N
• SMILES： O(C)C(CN1C=CC=C(C1=O)N)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 294
• Topological Polar Surface Area: 72.6

Additional information on methyl 2-(3-amino-2-oxo-1-pyridyl)acetate

Methyl 2-(3-Amino-2-oxo-1-pyridyl)acetate (CAS No. 175210-67-0): A Comprehensive Overview

Methyl 2-(3-amino-2-oxo-1-pyridyl)acetate (CAS No. 175210-67-0) is a specialized chemical compound that has garnered significant attention in pharmaceutical and organic synthesis research. This ester derivative, featuring a pyridyl core with an amino and oxo functional group, serves as a versatile intermediate in the development of bioactive molecules. Its unique structure makes it valuable for constructing heterocyclic compounds, which are pivotal in drug discovery and material science.

The compound's molecular formula is C₈H₁₀N₂O₃, with a molecular weight of 182.18 g/mol. Its methyl ester moiety enhances solubility in organic solvents, facilitating its use in synthetic applications. Researchers often explore methyl 2-(3-amino-2-oxo-1-pyridyl)acetate for its role in synthesizing N-heterocycles, which are critical in designing kinase inhibitors and antimicrobial agents. Recent studies highlight its potential in cancer research, aligning with the growing demand for novel therapeutic scaffolds.

In the context of green chemistry, methyl 2-(3-amino-2-oxo-1-pyridyl)acetate is being investigated for its compatibility with eco-friendly synthetic protocols. As sustainability becomes a hot topic, chemists are optimizing its production using catalytic methods to reduce waste and energy consumption. This aligns with global trends toward sustainable pharmaceuticals and green synthesis, addressing frequent queries like "eco-friendly chemical intermediates" or "sustainable drug development."

The compound's physicochemical properties—such as melting point, stability, and reactivity—are well-documented, making it a reliable choice for industrial and academic labs. Its acetate group allows for further functionalization, enabling the creation of diverse derivatives. For instance, it can undergo amide coupling or ester hydrolysis, expanding its utility in peptide mimetics and prodrug design. Such applications resonate with searches like "multifunctional chemical building blocks" or "APIs intermediates."

Market insights reveal rising demand for methyl 2-(3-amino-2-oxo-1-pyridyl)acetate due to its role in precision medicine and bioconjugation. Pharmaceutical companies leverage its scaffold to develop targeted therapies, particularly in oncology and neurology. Additionally, its use in fluorescence probes and biomarkers aligns with advancements in diagnostic tools, a trending topic in life sciences.

Quality control of CAS No. 175210-67-0 adheres to stringent standards, ensuring high purity for research and production. Analytical techniques like HPLC and NMR are employed to verify its integrity, addressing common concerns about "chemical purity in drug synthesis." Suppliers often provide detailed COA (Certificate of Analysis), catering to regulatory requirements in GMP environments.

In summary, methyl 2-(3-amino-2-oxo-1-pyridyl)acetate is a pivotal compound bridging synthetic chemistry and biomedical innovation. Its adaptability to green chemistry principles and relevance in drug discovery underscore its importance in modern science. As researchers continue to explore its potential, this compound remains at the forefront of cutting-edge chemical research.